Cas no 303997-22-0 (2-Methyl-3-2-(3-nitrophenyl)-2-oxoethylnaphthoquinone)

• Product Name: 2-Methyl-3-2-(3-nitrophenyl)-2-oxoethylnaphthoquinone
• CAS No: 303997-22-0
• CID: 4644816
• Update Time: 2025-10-28

2-Methyl-3-2-(3-nitrophenyl)-2-oxoethylnaphthoquinone Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-2-(3-nitrophenyl)-2-oxoethylnaphthoquinone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-3-2-(3-nitrophenyl)-2-oxoethylnaphthoquinone

Compound CAS No 303997-22-0: 2-Methyl-3-2-(3-nitrophenyl)-2-oxoethylnaphthoquinone

The compound with CAS No 303997-22-0, known as 2-Methyl-3-2-(3-nitrophenyl)-2-oxoethylnaphthoquinone, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a naphthoquinone backbone with a methyl group and a substituted phenyl moiety. The presence of the nitro group on the phenyl ring adds to its unique electronic properties, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of naphthoquinones and their derivatives, including CAS No 303997-22-0. These methods often involve multi-step reactions, such as Friedel-Crafts acylation and subsequent oxidation steps, to achieve the desired quinone structure. The methyl group substitution at the 2-position of the naphthoquinone ring is particularly significant, as it influences the molecule's stability and reactivity.

The naphthoquinone moiety in this compound is known for its strong electron-withdrawing properties, which are further enhanced by the nitro group on the phenyl ring. This makes CAS No 303997-22-0 a promising candidate for applications in redox reactions and as a potential building block in medicinal chemistry. Recent studies have highlighted its potential as an antioxidant agent due to its ability to scavenge free radicals, which could be beneficial in combating oxidative stress-related diseases.

In terms of biological activity, CAS No 303997-22-0 has shown promising results in vitro against various cancer cell lines. The compound's ability to inhibit key enzymes involved in cell proliferation suggests its potential as an anticancer agent. Furthermore, its selectivity towards cancer cells over normal cells has been noted, which is a critical factor for any potential therapeutic application.

Recent research has also focused on the environmental applications of naphthoquinones, particularly their role in degrading persistent organic pollutants (POPs). The compound's ability to act as a photocatalyst under UV light has been explored, with encouraging results showing enhanced degradation rates of certain POPs when using CAS No 303997-22-0 as a catalyst.

The synthesis and characterization of CAS No 303997-22-0 have been detailed in several peer-reviewed journals, with researchers emphasizing the importance of precise control over reaction conditions to achieve high yields and purity. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In conclusion, CAS No 303997-22-0, or 2-Methyl-3-(3-nitrophenyl)-1H-benzopyranone, represents a significant advancement in the field of organic synthesis and pharmacology. Its unique chemical properties and diverse applications make it a valuable compound for further research and development across multiple disciplines.